Cas no 1261897-86-2 (5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol)

• Product Name: 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol
• CAS No: 1261897-86-2
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• MDL: MFCD18313910
• CID: 2762040
• PubChem ID: 53219589
• Update Time: 2025-05-19

5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol, 95%
• 1261897-86-2
• DTXSID30684413
• 5-(3-CHLORO-4-METHOXYPHENYL)-2-FLUOROPHENOL
• MFCD18313910
• 3'-Chloro-4-fluoro-4'-methoxy[1,1'-biphenyl]-3-ol
• 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol

• MDL： MFCD18313910
• Inchi： 1S/C13H10ClFO2/c1-17-13-5-3-8(6-10(13)14)9-2-4-11(15)12(16)7-9/h2-7,16H,1H3
• InChI Key： YBTBIQXBGJOWHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)O)F)OC

Computed Properties

• Exact Mass: 252.0353354Da
• Monoisotopic Mass: 252.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol

5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol (CAS No. 1261897-86-2): An Overview

5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol (CAS No. 1261897-86-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by a fluorinated phenol moiety substituted with a 3-chloro-4-methoxyphenyl group, which imparts distinct chemical and biological characteristics.

The molecular structure of 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol consists of a phenolic ring with a fluorine atom at the 2-position and a substituted benzene ring at the 5-position. The presence of the fluorine atom enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The 3-chloro-4-methoxyphenyl substituent further modulates the compound's electronic properties, influencing its reactivity and biological activity.

In recent years, 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol has been extensively studied for its potential applications in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the potential of 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol as a novel anticancer agent.

In addition to its therapeutic applications, 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol has been explored for its use in chemical synthesis and material science. The unique electronic properties of this compound make it a valuable building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the preparation of advanced materials with tailored optical and electronic properties.

The synthesis of 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol typically involves multistep reactions, starting from readily available starting materials such as 3-chloro-4-methoxybenzaldehyde and 2-fluorophenol. The key steps include nucleophilic substitution reactions, coupling reactions, and purification techniques to achieve high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of safety and handling, it is important to note that while 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol is not classified as a hazardous substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

To summarize, 5-(3-Chloro-4-methoxyphenyl)-2-fluorophenol (CAS No. 1261897-86-2) is a versatile compound with promising applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and material science. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.